2,3,4,9-tetramethyl-7H-furo[2,3-f]chromen-7-one

• IUPAC Name: 2,3,4,9-tetramethylfuro[2,3-f]chromen-7-one
• InChI: InChI=1S/C15H14O3/c1-7-5-11-14(8(2)6-12(16)18-11)15-13(7)9(3)10(4)17-15/h5-6H,1-4H3
• InChI Key: CQDXLVWXVIBMET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C)C3=C1C(=C(O3)C)C
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol

Description

2,3,4,9-tetramethyl-7H-furo[2,3-f]chromen-7-one is a chemical compound that belongs to the family of flavonoids. This compound is widely used in scientific research due to its numerous biochemical and physiological effects.

Scientific Research Applications

Synthesis and Photooxygenation

• Synthesis of Angular Furocoumarin Derivatives : The synthesis of angular furocoumarins, including variants of 2,3,4,9-tetramethyl-7H-furo[2,3-f]chromen-7-one, is achieved through the Williamson reaction followed by cyclization. These compounds undergo photooxygenation in the presence of singlet oxygen sensitizers to yield photo-cleaved products with potential applications in medicinal chemistry and materials science (El-Gogary, Hashem, & Khodeir, 2015).

Chemical Synthesis for Psoralen and Allopsoralen Analogs

• Modified Coumarins : Synthesis of compounds analogous to psoralen and allopsoralen, related to 2,3,4,9-tetramethyl-7H-furo[2,3-f]chromen-7-one, provides insight into the structural variations and potential applications of these compounds in therapeutic and experimental contexts (Garazd, Garazd, Shilin, & Khilya, 2001).

Stereocontrolled Construction

• Construction of Furochromen Scaffolds : Research on the stereocontrolled construction of 3H-furo[3,4-b]chromen-1(9H)-one scaffolds, closely related to the targeted compound, highlights advanced synthesis techniques with implications for the development of pharmaceutically valuable compounds (Cui et al., 2015).

Green and Catalyst-Free Synthesis

• Eco-Friendly Synthesis Methods : Innovations in the green synthesis of functionalized furochromen derivatives, like 2,3,4,9-tetramethyl-7H-furo[2,3-f]chromen-7-one, demonstrate environmentally friendly methods in the chemical industry, highlighting the potential for sustainable and efficient synthesis processes (Kumar et al., 2015).

Molecular Structure Analysis

• Crystal Structure Studies : Investigations into the crystal structure of similar compounds provide valuable information on molecular interactions and structural conformations, which are crucial for understanding the properties and potential applications of 2,3,4,9-tetramethyl-7H-furo[2,3-f]chromen-7-one in various fields (Cox et al., 2003).

Drug Development and Molecular Docking

• Potential Vasodilatory Agents : Research into 9-hydroxy-7H-furo[3,2-g]chromen-7-one derivatives, closely related to the compound , for their vasodilatory activity, indicates potential applications in developing new treatments for hypertension, showcasing the importance of these compounds in medicinal chemistry (Wang et al., 2014).